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Compound of Interest

Compound Name: Gaxilose

Cat. No.: B1674640 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the Gaxilose test with alternative

methods for the diagnosis of hypolactasia, the condition underlying lactose intolerance. The

information presented is based on findings from a multicenter, open-label, phase IIB-III

nonrandomized trial and other comparative studies, offering objective performance data and

detailed experimental protocols to inform clinical research and diagnostic development.

Introduction to the Gaxilose Test
The Gaxilose test is a non-invasive diagnostic tool designed to assess intestinal lactase

activity. Its mechanism is based on the oral administration of 4-galactosylxylose (Gaxilose), a

synthetic disaccharide. In the presence of lactase in the small intestine, Gaxilose is hydrolyzed

into galactose and D-xylose. The subsequent absorption of D-xylose and its excretion in urine

or presence in serum is directly proportional to the lactase activity in the small intestine.[1] This

provides a quantitative measure of the body's ability to digest lactose.

Performance Comparison of Diagnostic Tests
A multicenter study evaluated the efficacy of the Gaxilose test against established methods for

diagnosing hypolactasia, with intestinal biopsy for direct lactase activity measurement serving

as the reference standard.[2] The key performance metrics from this study are summarized in

the table below.
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Diagnostic

Test

Sensitivity

(%)

Specificity

(%)

Positive

Predictive

Value (%)

Negative

Predictive

Value (%)

Area Under

ROC Curve

Gaxilose Test

(Urine/Serum

)

>90 >90 >90 >90 >0.9

Hydrogen

Breath Test
69-85 69-85 69-85 69-85 Not specified

Blood

Glucose Test
69-85 69-85 69-85 69-85 Not specified

Genetic Test

(C/T-13910)

Lower than

Gaxilose Test
Not specified Not specified Not specified Not specified

Data sourced from a multicenter, open-label, phase IIB-III nonrandomized trial.[2][3]

Another study comparing the Gaxilose test to the shortened lactose tolerance test and clinical

parameters, using the C/T-13910 polymorphism genetic test as the reference standard,

reported a sensitivity of 82% and a specificity of 68% for the Gaxilose test.[4]

Experimental Protocols
Gaxilose Test Protocol
Patient Preparation:

Patients should fast overnight (8-12 hours) before the test. Water is permitted.[1]

Procedure:

Baseline Sample: The first urine of the morning is discarded to empty the bladder.[1]

Administration: A dose of 0.45 g of Gaxilose dissolved in 100-250 mL of water is

administered orally.[1] For the serum-based test, a 2.7 g dose may be used.[2]

Sample Collection:
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Urine Test: All urine is collected for a period of 5 hours after administration.[1][5] Samples

may be collected in separate 0-4 hour and 4-5 hour fractions.[2]

Serum Test: A serum sample is taken 90 minutes after the 2.7 g Gaxilose dose.[2]

Analysis: The concentration of D-xylose in the collected urine or serum is quantified using an

automated assay.[1] The total amount of xylose excreted in the urine is correlated with

intestinal lactase activity.[1]

Alternative Test Protocols
Patient Preparation:

Fast for 8-12 hours prior to the test.[6]

Avoid smoking and vigorous exercise for at least 30 minutes before and during the test.[6]

Certain medications, such as antibiotics, should be avoided for up to four weeks before the

test.[6][7]

Procedure:

Baseline Sample: A baseline breath sample is collected by having the patient exhale into a

collection bag.[8]

Lactose Challenge: The patient drinks a solution containing a standard dose of lactose

(typically 50 grams for adults).[6]

Breath Collection: Breath samples are collected at regular intervals (e.g., every 15-30

minutes) for up to 3 hours.[9][10]

Analysis: The concentration of hydrogen in the breath samples is measured. An increase in

hydrogen levels of more than 20 parts per million (ppm) over the baseline is considered a

positive result.[10]

Patient Preparation:

Fast overnight (10-16 hours).[11]
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Maintain an unrestricted diet with adequate carbohydrate intake for at least three days prior

to the test.[11]

Procedure:

Fasting Blood Sample: A baseline blood sample is taken to measure fasting glucose levels.

[11]

Lactose Challenge: The patient drinks a solution containing 50g of lactose.[11]

Blood Collection: Blood samples are taken at 30, 60, 90, and 120 minutes after lactose

ingestion.[11]

Analysis: Blood glucose levels are measured in each sample. A failure of blood glucose to

rise by at least 1.0 mmol/L (18 mg/dL) from the baseline is indicative of lactase deficiency.

[11]

Procedure:

Biopsy Collection: A small tissue sample is obtained from the duodenal mucosa during an

upper gastrointestinal endoscopy.[12]

Sample Preparation: The biopsy specimen is immediately frozen and stored at -20°C or

lower until analysis.[13] The tissue is then homogenized.[13]

Enzyme Assay: The homogenate is incubated with a lactose substrate. The amount of

glucose released is quantified, typically through a colorimetric assay using glucose oxidase

reagent.[14]

Analysis: Lactase activity is expressed as units per gram of protein (U/g protein).[13]

Procedure:

Sample Collection: A whole blood sample is collected from the patient.[15]

DNA Extraction (Optional): Some methods may require DNA isolation from the blood sample,

though newer techniques can analyze whole blood directly.[15]
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Genotyping: The DNA is analyzed for the C/T-13910 single nucleotide polymorphism (SNP)

located upstream of the lactase gene (LCT).[15][16] This is typically done using polymerase

chain reaction (PCR) based methods.[15]

Analysis: The presence of the C/C genotype is strongly associated with lactase non-

persistence (hypolactasia) in many populations.[17]

Visualizing the Gaxilose Test Workflow and
Mechanism
To further elucidate the process, the following diagrams illustrate the experimental workflow of

the Gaxilose test and the underlying enzymatic action.

Patient Preparation Test Procedure Analysis

Overnight Fasting (8-12h) Oral Administration of Gaxilose Urine/Serum Collection Quantify D-xylose Correlate with Lactase Activity

Click to download full resolution via product page

Caption: Experimental workflow of the Gaxilose test.
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Caption: Enzymatic action of lactase on Gaxilose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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